Cas no 2024333-86-4 (1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione)
2024333-86-4 structure
Product Name:1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
CAS No:2024333-86-4
MF:C11H16O2
MW:180.243543624878
CID:5803694
PubChem ID:165483909
Update Time:2024-01-09
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
- EN300-1127514
- 2024333-86-4
-
- Inchi: 1S/C11H16O2/c1-6-5-9(6)11(13)7(2)10(12)8-3-4-8/h6-9H,3-5H2,1-2H3
- InChI Key: DMZJHDVGTOFVHK-UHFFFAOYSA-N
- SMILES: O=C(C(C)C(C1CC1)=O)C1CC1C
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127514-0.05g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1127514-0.1g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1127514-0.25g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1127514-0.5g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1127514-1.0g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1127514-2.5g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1127514-5.0g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1127514-10.0g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 10g |
$6205.0 | 2023-06-09 | ||
| Enamine | EN300-1127514-1g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1127514-5g |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione |
2024333-86-4 | 95% | 5g |
$3065.0 | 2023-10-26 |
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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